Cas no 62552-50-5 (Thiourea, N-ethyl-N'-tridecyl-)

• Product Name: Thiourea, N-ethyl-N'-tridecyl-
• CAS No: 62552-50-5
• MF: C₁₆H₃₄N₂S
• MW: 286.51956319809
• CID: 440547
• PubChem ID: 20322754
• Update Time: 2025-04-19

Thiourea, N-ethyl-N'-tridecyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-ethyl-N'-tridecyl-
• 1-ethyl-3-tridecylthiourea
• N-Ethyl-N'-tridecylthiourea
• DTXSID90605280
• 62552-50-5
• SCHEMBL11594299

• Inchi： 1S/C16H34N2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-16(19)17-4-2/h3-15H2,1-2H3,(H2,17,18,19)
• InChI Key： MBQRNTGASGBAQC-UHFFFAOYSA-N
• SMILES： S=C(NCC)NCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.24452
• Monoisotopic Mass: 286.24427027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06